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Introduction

C6 Urea Ceramide is a cell-permeable inhibitor of neutral ceramidase (nCDase), an enzyme
responsible for the hydrolysis of ceramide into sphingosine. By inhibiting nCDase, C6 Urea
Ceramide leads to the intracellular accumulation of endogenous ceramides. Ceramides are
critical bioactive sphingolipids that act as second messengers in a variety of cellular processes,
including the regulation of cell growth, differentiation, and apoptosis. The elevation of
endogenous ceramide levels is a key mechanism for inducing apoptosis in cancer cells, making
C6 Urea Ceramide a valuable tool for cancer research and a potential therapeutic agent.[1][2]

These application notes provide a comprehensive guide for utilizing C6 Urea Ceramide to
induce apoptosis in cancer cell lines. The included protocols detail the necessary steps for cell
treatment and subsequent analysis of apoptosis.

Mechanism of Action

C6 Urea Ceramide functions as a competitive inhibitor of neutral ceramidase.[1] This inhibition
leads to an accumulation of various endogenous ceramide species within the cell, including
C16:0, C18:0, C20:0, and C24:0 ceramides.[3] The elevated ceramide levels trigger a signaling
cascade that culminates in programmed cell death, or apoptosis. This process is often
accompanied by other cellular responses such as autophagy.[2] The pro-apoptotic effects of

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1640544?utm_src=pdf-interest
https://www.benchchem.com/product/b1640544?utm_src=pdf-body
https://www.benchchem.com/product/b1640544?utm_src=pdf-body
https://www.benchchem.com/product/b1640544?utm_src=pdf-body
https://www.benchchem.com/product/b1640544?utm_src=pdf-body
https://www.caymanchem.com/product/25491/c6-urea-ceramide
https://www.medchemexpress.com/c6-urea-ceramide.html
https://www.benchchem.com/product/b1640544?utm_src=pdf-body
https://www.benchchem.com/product/b1640544?utm_src=pdf-body
https://www.caymanchem.com/product/25491/c6-urea-ceramide
https://pmc.ncbi.nlm.nih.gov/articles/PMC5102116/
https://www.medchemexpress.com/c6-urea-ceramide.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1640544?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

increased ceramide levels are mediated through the activation of caspase cascades and the
mitochondrial pathway, ultimately leading to the execution of apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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